Cas no 2228639-34-5 (4-chloro-2-(1H-imidazol-4-yl)-6-methoxyphenol)

• Product Name: 4-chloro-2-(1H-imidazol-4-yl)-6-methoxyphenol
• CAS No: 2228639-34-5
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 6069927
• PubChem ID: 165741114
• Update Time: 2025-06-11

4-chloro-2-(1H-imidazol-4-yl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(1H-imidazol-4-yl)-6-methoxyphenol
• 2228639-34-5
• EN300-1979399

• Inchi： 1S/C10H9ClN2O2/c1-15-9-3-6(11)2-7(10(9)14)8-4-12-5-13-8/h2-5,14H,1H3,(H,12,13)
• InChI Key： YOVVBLWSQMQUMI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1=CN=CN1)O)OC

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.1Ų

Additional information on 4-chloro-2-(1H-imidazol-4-yl)-6-methoxyphenol

Chemical Profile of 4-chloro-2-(1H-imidazol-4-yl)-6-methoxyphenol (CAS No. 2228639-34-5)

4-chloro-2-(1H-imidazol-4-yl)-6-methoxyphenol, identified by its CAS number 2228639-34-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic molecule features a chloro-substituted phenol core linked to an imidazole ring, making it a versatile scaffold for medicinal chemistry applications. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, enabling diverse synthetic pathways and functionalization strategies.

The structural motif of 4-chloro-2-(1H-imidazol-4-yl)-6-methoxyphenol has garnered attention due to its potential pharmacological properties. The combination of a phenolic hydroxyl group, a methoxy substituent, and a chloro group on the aromatic ring provides multiple sites for interaction with biological targets. Furthermore, the imidazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antiviral, antimicrobial, and anticancer agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the binding affinity of this compound towards various enzymes and receptors. Studies suggest that the imidazole moiety can engage with hydrogen bond donors and acceptors, while the phenolic and chloro groups contribute to hydrophobic interactions. Such interactions are critical for designing molecules with improved solubility and bioavailability.

In the context of drug discovery, 4-chloro-2-(1H-imidazol-4-yl)-6-methoxyphenol serves as a valuable intermediate in synthesizing novel therapeutic agents. Researchers have leveraged its scaffold to develop inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The methoxy group enhances metabolic stability, while the chloro substituent allows for further derivatization via nucleophilic aromatic substitution or cross-coupling reactions.

Emerging research indicates promising applications of this compound in oncology. Preclinical studies have demonstrated its ability to modulate signaling pathways associated with tumor growth and metastasis. The imidazole ring’s interaction with certain kinases has been particularly noted, suggesting potential as an anticancer adjuvant when combined with existing chemotherapeutic agents. Additionally, the phenolic hydroxyl group offers opportunities for redox-based therapies, which exploit the differential oxidative states of cancer cells.

The synthesis of 4-chloro-2-(1H-imidazol-4-yl)-6-methoxyphenol involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include palladium-catalyzed cross-coupling reactions between halogenated aromatics and imidazole derivatives, followed by selective functionalization using metal-halogen exchange or directed ortho-metalation strategies. These approaches underscore the importance of transition metal catalysis in constructing complex heterocyclic systems efficiently.

The pharmaceutical industry has shown interest in developing derivatives of 4-chloro-2-(1H-imidazol-4-yl)-6-methoxyphenol due to its structural versatility. By introducing additional substituents or altering the connectivity of functional groups, chemists can fine-tune physicochemical properties such as lipophilicity, pKa, and metabolic clearance rates. Such modifications are essential for optimizing drug-like characteristics before moving into clinical trials.

Regulatory considerations play a crucial role in the development of compounds like 4-chloro-2-(1H-imidazol-4-yl)-6-methoxyphenol. Compliance with Good Manufacturing Practices (GMP) ensures consistent quality control throughout production processes. Furthermore, toxicological assessments—including acute toxicity studies, genotoxicity screening, and chronic exposure evaluations—are necessary to evaluate safety profiles before human trials commence.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery pipeline for this type of compound. Automated platforms enable rapid testing against large libraries of biological targets, facilitating hit identification and lead optimization efforts. This high-throughput approach complements traditional medicinal chemistry strategies by providing empirical data on binding affinities and biological activities.

The environmental impact of synthesizing 4-chloro-2-(1H-imidazol-4-yl)-6-methoxyphenol is another critical consideration in modern drug development. Green chemistry principles advocate for sustainable practices such as solvent recovery systems or catalytic methods that minimize waste generation. Such initiatives align with global efforts to reduce carbon footprints while maintaining high standards for product purity。